Design, synthesis, structure, and photophysical features of highly emissive cinnamic derivatives†
New Journal of Chemistry Pub Date: 2020-07-13 DOI: 10.1039/D0NJ02429E
Abstract
New cinnamic derivatives 1a–c were designed starting from the chromophores working in polybenzofulvene derivatives poly-6-DMFL-BF3k, poly-6-MCBZ-BF3k, and poly-6-TPA-BF3k endowed with outstanding optoelectronic performances. This design approach led to the discovery of cinnamic derivatives showing very intriguing photophysical features. For instance, the cinnamic derivative bearing a triphenylamine moiety 1c showed photoluminescence quantum yield (PLQY) values of around 80% both in solution (λem = 540 nm) and in the crystalline state (λem = 470 nm). On the other hand, compounds 1a, b showed slightly lower, but still interesting PLQY values in the order of 57–77% and emission maxima in the range of 407–480 nm. The experimental findings were supported by the results of DFT and TDDFT calculations of the absorption and emission maxima of cinnamic derivatives 1a–c.
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